Cas no 88226-64-6 (Pentanoic acid, 2-[(acetyloxy)methyl]-, ethyl ester)

Pentanoic acid, 2-[(acetyloxy)methyl]-, ethyl ester structure
88226-64-6 structure
Product Name:Pentanoic acid, 2-[(acetyloxy)methyl]-, ethyl ester
CAS No:88226-64-6
MF:C10H18O4
MW:202.247523784637
CID:640564
PubChem ID:13140454
Update Time:2025-04-19

Pentanoic acid, 2-[(acetyloxy)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-[(acetyloxy)methyl]-, ethyl ester
    • ethyl 2-(acetyloxymethyl)pentanoate
    • Ethyl 2-[(acetyloxy)methyl]pentanoate
    • 88226-64-6
    • DTXSID60521185
    • Inchi: 1S/C10H18O4/c1-4-6-9(7-14-8(3)11)10(12)13-5-2/h9H,4-7H2,1-3H3
    • InChI Key: KEESIXZXXJWCAC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC(C(=O)OCC)CCC

Computed Properties

  • Exact Mass: 202.12050905g/mol
  • Monoisotopic Mass: 202.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų
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